Cas no 149898-87-3 (4-Dimethylaminobenzoyl Chloride Hydrochloride)

• Product Name: 4-Dimethylaminobenzoyl Chloride Hydrochloride
• CAS No: 149898-87-3
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD09749863
• CID: 100032
• PubChem ID: 22052393
• Update Time: 2025-07-22

4-Dimethylaminobenzoyl Chloride Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-(dimethylamino)-, hydrochloride (1:1)
• 4-(dimethylamino)benzoyl chloride,hydrochloride
• 4-Dimethylaminobenzoyl chloride HCl
• 4-dimethylaminobenzoyl chloride hydrochloride
• 4-Dimethylamino-benzoyl chloride hydrochloride
• 4-(dimethylamino)benzoyl chloride;hydrochloride
• Benzoyl chloride, 4-(dimethylamino)-, hydrochloride (1:1)
• MFCD09749863
• 149898-87-3
• AKOS023093096
• SCHEMBL5118531
• 4-(dimethylamino)benzoylchloridehydrochloride
• 4-(Dimethylamino)benzoyl chloride--hydrogen chloride (1/1)
• 4-(dimethylamino)benzoyl chloride hydrochloride
• AS-37661
• 4-DIMETHYLAMINOBENZOYLCHLORIDEHCL
• DTXSID90622053
• A925624
• 4-Dimethylaminobenzoyl Chloride Hydrochloride

• MDL： MFCD09749863
• Inchi： 1S/C9H10ClNO.ClH/c1-11(2)8-5-3-7(4-6-8)9(10)12;/h3-6H,1-2H3;1H
• InChI Key： AKWWGJAWIMCXCW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N(C)C)=O.Cl

Computed Properties

• Exact Mass: 219.02200
• Monoisotopic Mass: 219.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: g/cm3
• Boiling Point: 313.4°Cat760mmHg
• Flash Point: 143.3°C
• PSA: 20.31000
• LogP: 2.93360

4-Dimethylaminobenzoyl Chloride Hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Additional information on 4-Dimethylaminobenzoyl Chloride Hydrochloride

Recent Advances in the Application of 4-Dimethylaminobenzoyl Chloride Hydrochloride (CAS: 149898-87-3) in Chemical Biology and Pharmaceutical Research

4-Dimethylaminobenzoyl Chloride Hydrochloride (CAS: 149898-87-3) is a key chemical intermediate widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its importance in the development of novel therapeutic agents and as a versatile building block in organic synthesis. This research brief aims to summarize the latest findings and applications of this compound in the field of chemical biology and pharmaceutical research.

One of the most significant applications of 4-Dimethylaminobenzoyl Chloride Hydrochloride is in the synthesis of photoactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of photoaffinity labeling probes, which are essential for studying protein-ligand interactions. The researchers utilized the compound to introduce a photoreactive group into small molecules, enabling the identification of binding sites on target proteins with high precision.

In addition to its role in photoaffinity labeling, 4-Dimethylaminobenzoyl Chloride Hydrochloride has been employed in the synthesis of novel antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of a series of benzamide derivatives using this compound as a key intermediate. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, suggesting potential applications in addressing the global antibiotic resistance crisis.

The compound's reactivity and stability have also made it a valuable tool in peptide chemistry. Researchers have used 4-Dimethylaminobenzoyl Chloride Hydrochloride to introduce dimethylaminobenzoyl protecting groups in solid-phase peptide synthesis, as described in a 2022 publication in Tetrahedron Letters. This approach has improved the efficiency of peptide synthesis and enabled the production of more complex peptide-based therapeutics.

Recent advances in analytical techniques have further expanded the applications of 4-Dimethylaminobenzoyl Chloride Hydrochloride. A 2023 study in Analytical Chemistry demonstrated its use as a derivatization agent for the sensitive detection of primary amines by liquid chromatography-mass spectrometry (LC-MS). The method showed excellent sensitivity and selectivity, opening new possibilities for biomarker discovery and pharmaceutical analysis.

From a safety and regulatory perspective, recent toxicological studies have provided important data on the handling and storage of 4-Dimethylaminobenzoyl Chloride Hydrochloride. A 2022 report in Chemical Research in Toxicology characterized its acute toxicity profile and recommended appropriate safety measures for laboratory use. These findings are particularly relevant for researchers working with this compound on a regular basis.

Looking ahead, the unique properties of 4-Dimethylaminobenzoyl Chloride Hydrochloride (CAS: 149898-87-3) continue to inspire innovative applications in drug discovery and chemical biology. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for the development of novel kinase inhibitors. As these studies progress, we can expect to see even more diverse applications of this versatile compound in pharmaceutical research and development.